Cas no 892750-06-0 (1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product name: 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892750-06-0
• MF: C₁₇H₁₆N₆OS
• MW: 352.413540840149
• CID: 5422783

1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-5-amine, 1-[4-(1-methylethyl)phenyl]-4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-
• 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H16N6OS/c1-10(2)11-5-7-12(8-6-11)23-15(18)14(20-22-23)17-19-16(21-24-17)13-4-3-9-25-13/h3-10H,18H2,1-2H3
• InChI Key： OMTKPXGQGPNNCV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)C(N)=C(C2ON=C(C3SC=CC=3)N=2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Research Brief on 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892750-06-0)

Recent studies on the compound 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892750-06-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole moieties, has garnered attention due to its versatile pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The synthesis of this compound involves a multi-step process, starting with the cyclization of thiophene-2-carboxylic acid derivatives to form the 1,2,4-oxadiazole core, followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the 1,2,3-triazole ring. Recent optimizations in the synthetic route have improved yield and purity, making it more feasible for large-scale production and further biological evaluation.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, with IC50 values in the low micromolar range. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway and modulates key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings position it as a potential lead compound for the development of novel anticancer therapeutics.

Additionally, preliminary pharmacokinetic studies have shown favorable absorption and distribution profiles, although further optimization is required to enhance metabolic stability and reduce potential off-target effects. Molecular docking simulations have revealed strong interactions with target proteins, such as cyclin-dependent kinases (CDKs) and epidermal growth factor receptor (EGFR), providing insights into its mode of action and guiding future structure-activity relationship (SAR) studies.

In conclusion, 1-4-(propan-2-yl)phenyl-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a promising scaffold for drug discovery, with its multifaceted biological activities and synthetic accessibility. Ongoing research aims to explore its therapeutic potential in other disease areas, such as neurodegenerative disorders and infectious diseases, while addressing current limitations in pharmacokinetics and toxicity.